N-Desethylisotonitazene

• CAS: 2732926-24-6
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol
• InChI: InChI=1S/C21H26N4O3/c1-4-22-11-12-24-20-10-7-17(25(26)27)14-19(20)23-21(24)13-16-5-8-18(9-6-16)28-15(2)3/h5-10,14-15,22H,4,11-13H2,1-3H3
• InChIKey: HHBRZWRJZICFRP-UHFFFAOYSA-N

N-Desethylisotonitazene: High-Potency Nitazene Metabolite

N-Desethylisotonitazene (Norisotonitazene) is a 2-benzylbenzimidazole (nitazene) synthetic opioid and the primary N-dealkylated metabolite of isotonitazene. It functions as a full μ-opioid receptor (MOR) agonist with an in vitro potency (EC₅₀ = 0.614 nM) exceeding that of fentanyl [1]. First identified as a metabolite in 2019, the compound emerged as a standalone drug in the illicit supply by late 2022, prompting its placement into DEA Schedule I [2]. Its unique pharmacological profile—including superagonism, prolonged respiratory depression, and enhanced binding affinity compared to its parent compound—drives demand for this compound as an analytical reference standard, a pharmacological probe, and a forensic toxicology target [3][4].

Analytical reference standard Forensic toxicology method development

Pharmacological probe MOR superagonism & signaling bias research

Metabolite standard Nitazene metabolism & PK studies

• [1] Montanari E, Madeo G, Pichini S, et al. Nitazenes: A New Class of Synthetic Opioids. Ther Drug Monit. 2022;44(3):362-374. doi:10.1097/FTD.0000000000000964 View Source
• [2] Debord J, Walton SE, Papsun DM, et al. Emergence of the Novel Opioid N-Desethyl Isotonitazene in the Recreational Drug Supply. Presented at: Society of Forensic Toxicologists Annual Meeting; November 2, 2023. View Source
• [3] Lozano I, Patel RB, Borges KS, et al. Mu-opioid receptor selective superagonists produce prolonged respiratory depression. iScience. 2023;26(7):107121. doi:10.1016/j.isci.2023.107121 View Source
• [4] Walton SE, Krotulski AJ, Glatfelter GC, et al. Plasma pharmacokinetics and pharmacodynamic effects on the 2-benzylbenzimidazole synthetic opioid, isotonitazene, in male rats. Psychopharmacology (Berl). 2022. doi:10.1007/s00213-022-06285-4 View Source

N-Desethylisotonitazene: Non-Interchangeable Nitazene Analogs

The nitazene class exhibits profound differences in intrinsic activity, binding kinetics, and off-target engagement that preclude simple substitution of one analog for another. For example, while N-desethyl metabolites typically exhibit decreased potency compared to their parent compound, N-desethylisotonitazene defies this SAR trend by possessing significantly higher potency than isotonitazene itself [1]. Furthermore, N-desethylisotonitazene demonstrates superagonism and a distinct signaling bias profile that is not shared by metonitazene, fentanyl, or morphine [2]. Finally, the compound's prolonged respiratory depression and higher binding affinity in rat brain tissue compared to isotonitazene underscores that even subtle structural modifications—such as N-dealkylation—can radically alter the hazard profile. Interchanging this compound with another nitazene based on structural similarity alone can lead to critical misinterpretation of potency, pharmacokinetics, and toxicological findings [3].

Potency SAR reversal N-desethyl metabolite potency may exceed parent, not follow expected decrease

Signaling bias mismatch Distinct superagonism and bias profile vs. metonitazene and fentanyl

Binding affinity difference Higher MOR affinity in brain tissue may shift pharmacodynamic interpretation

• [1] Vandeputte MM, Krotulski AJ, Papsun DM, et al. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids. Arch Toxicol. 2024;98(9):2999-3018. doi:10.1007/s00204-024-03774-7 View Source
• [2] Lozano I, Patel RB, Borges KS, et al. Mu-opioid receptor selective superagonists produce prolonged respiratory depression. iScience. 2023;26(7):107121. doi:10.1016/j.isci.2023.107121 View Source
• [3] Walton SE, Krotulski AJ, Glatfelter GC, et al. Plasma pharmacokinetics and pharmacodynamic effects on the 2-benzylbenzimidazole synthetic opioid, isotonitazene, in male rats. Psychopharmacology (Berl). 2022. doi:10.1007/s00213-022-06285-4 View Source

N-Desethylisotonitazene: Head-to-Head Evidence

β‑Arrestin2 Recruitment Potency vs. Nitazene Comparators

In a standardized β‑arrestin2/mini‑Gi recruitment assay monitoring human MOR activation, N‑desethylisotonitazene exhibited an EC₅₀ of 0.614 nM, making it 2.7‑fold more potent than its parent isotonitazene (EC₅₀ = 1.63 nM) and equipotent with the prototypical ultra‑potent benchmark etonitazene (EC₅₀ = 0.661 nM). It substantially outperformed metonitazene (EC₅₀ = 8.14 nM) by 13.3‑fold and protonitazene (EC₅₀ = 3.95 nM) by 6.4‑fold [1].

β-Arrestin2 Potency

Head-to-head

EC₅₀ 0.614 nM (2.7× vs isotonitazene)

Supports MOR signaling rank ordering

β‑arrestin2 recruitment, human MOR

Evidence Dimension	MOR β‑arrestin2 recruitment potency (EC₅₀, nM)
Target Compound Data	EC₅₀ = 0.614 nM
Comparator Or Baseline	Isotonitazene: 1.63 nM; Etonitazene: 0.661 nM; Metonitazene: 8.14 nM; Protonitazene: 3.95 nM
Quantified Difference	2.7‑fold more potent than isotonitazene; equipotent with etonitazene; 13.3‑fold more potent than metonitazene; 6.4‑fold more potent than protonitazene
Conditions	β‑arrestin2/mini‑Gi recruitment assay in HEK293 cells expressing human MOR; data compiled from systematic review (Montanari et al., 2022)

Why This Matters

This evidence demonstrates that N‑desethylisotonitazene is not a mere 'metabolite with reduced activity' but rather retains—and exceeds—the potency of the parent, ranking among the most active nitazenes characterized to date.

• [1] Montanari E, Madeo G, Pichini S, et al. Nitazenes: A New Class of Synthetic Opioids. Ther Drug Monit. 2022;44(3):362-374. doi:10.1097/FTD.0000000000000964 View Source

MOR Binding Affinity vs. Isotonitazene

In radioligand competition binding assays using rat brain homogenate, N‑desethylisotonitazene demonstrated a Ki of 2.2 nM, reflecting an approximately 7.2‑fold higher affinity for MOR compared to its parent isotonitazene, which exhibited a Ki of 15.8 nM under identical assay conditions [1].

MOR Binding Affinity

Head-to-head

Ki 2.2 nM (~7.2× vs isotonitazene)

Supports metabolite accumulation interpretation

Rat brain homogenate, [³H]-DAMGO

Evidence Dimension	MOR binding affinity (Ki, nM) in rat brain tissue
Target Compound Data	Ki = 2.2 nM
Comparator Or Baseline	Isotonitazene: Ki = 15.8 nM
Quantified Difference	~7.2‑fold higher affinity for N‑desethylisotonitazene
Conditions	Radioligand binding with [³H]‑DAMGO in rat brain membranes (Walton et al., 2022)

Why This Matters

The markedly enhanced binding affinity of the N‑desethyl metabolite relative to the parent underscores why in vivo effects cannot be predicted solely from plasma concentrations of administered isotonitazene—active metabolite accumulation fundamentally alters the net pharmacodynamic response.

• [1] Walton SE, Krotulski AJ, Glatfelter GC, et al. Plasma pharmacokinetics and pharmacodynamic effects on the 2-benzylbenzimidazole synthetic opioid, isotonitazene, in male rats. Psychopharmacology (Berl). 2022. doi:10.1007/s00213-022-06285-4 View Source

Superagonism & G‑Protein Bias vs. Fentanyl

N‑desethylisotonitazene acted as a full superagonist in both G‑protein dissociation (Emax = 114.5 ± 3.6% of DAMGO; EC₅₀ = 0.252 nM) and β‑arrestin2 recruitment (Emax = 127.0 ± 1.9% of DAMGO; EC₅₀ = 2.01 nM) pathways, a signaling profile shared only with isotonitazene among the tested nitazenes. In contrast, fentanyl behaved as a partial agonist for β‑arrestin2 (Emax = 92.0 ± 1.5%), and metonitazene displayed markedly lower potency (G‑protein EC₅₀ = 1.74 nM; β‑arrestin2 EC₅₀ = 3.83 nM). The calculated bias factor for N‑desethylisotonitazene was 4.66, indicating a modest preference for G‑protein signaling over β‑arrestin2 recruitment [1].

Signaling Profile

Head-to-head

Superagonist: Emax 114.5%/127.0% (G/βarr2), Bias 4.66

Indicates G-protein preference and prolonged signaling

BRET assays, human MOR

Evidence Dimension	MOR G‑protein and β‑arrestin2 signaling efficacy and potency
Target Compound Data	G‑protein EC₅₀ = 0.252 nM (Emax = 114.5%); β‑arrestin2 EC₅₀ = 2.01 nM (Emax = 127.0%); Bias Factor = 4.66
Comparator Or Baseline	Fentanyl: G‑protein EC₅₀ = 9.21 nM (Emax = 112.2%); β‑arrestin2 EC₅₀ = 38.7 nM (Emax = 92.0%). Metonitazene: G‑protein EC₅₀ = 1.74 nM (Emax = 107.4%); β‑arrestin2 EC₅₀ = 3.83 nM (Emax = 104.4%). DAMGO (reference full agonist): Emax = 100%.
Quantified Difference	N‑desethylisotonitazene is 36.6‑fold more potent than fentanyl at G‑protein and 19.2‑fold at β‑arrestin2; superagonist activity vs. fentanyl's partial agonism at β‑arrestin2.
Conditions	BRET‑based Gα/Gγ‑dissociation and β‑arrestin2 recruitment assays in HEK293T cells expressing human MOR (Lozano et al., 2023)

Why This Matters

The superagonist profile and signaling bias of N‑desethylisotonitazene distinguishes it from conventional opioids used as laboratory standards and may mechanistically contribute to its prolonged respiratory depressant effects, making it a critical comparator for opioid signaling research.

• [1] Lozano I, Patel RB, Borges KS, et al. Mu-opioid receptor selective superagonists produce prolonged respiratory depression. iScience. 2023;26(7):107121. doi:10.1016/j.isci.2023.107121 View Source

In Vivo Apneic Potency vs. Fentanyl

In a decerebrate rabbit model with controlled pO₂/pCO₂, N‑desethylisotonitazene required less than half the cumulative intravenous dose to induce complete apnea compared to fentanyl (3.5 ± 0.3 μg/kg vs. 9.0 ± 0.5 μg/kg; p < 0.001), representing 2.6‑fold greater apnea‑inducing potency. At an equimolar single dose of 1 μg/kg IV, N‑desethylisotonitazene suppressed respiratory rate to 59 ± 2% of baseline, whereas fentanyl reduced respiratory rate to only 75 ± 3% of baseline (p < 0.001). The time to maximal respiratory depression was approximately 4‑fold longer for N‑desethylisotonitazene (10.5 ± 1 min) than for fentanyl (2.5 ± 0.5 min; p < 0.001), and recovery from apnea to baseline respiratory rate was approximately 3‑fold prolonged [1].

Respiratory Depression

Head-to-head

Apnea ED 3.5 μg/kg (2.6× vs fentanyl), 4× slower onset

Supports naloxone reversal modeling

Decerebrate rabbit model

Evidence Dimension	In vivo respiratory depression: apnea dose, magnitude, time to peak effect, and recovery duration
Target Compound Data	Apnea ED = 3.5 ± 0.3 μg/kg IV; at 1 μg/kg respiratory rate = 59 ± 2% of baseline; Tmax = 10.5 ± 1 min; recovery ~3× longer than fentanyl.
Comparator Or Baseline	Fentanyl: Apnea ED = 9.0 ± 0.5 μg/kg IV; at 1 μg/kg respiratory rate = 75 ± 3% of baseline; Tmax = 2.5 ± 0.5 min.
Quantified Difference	2.6‑fold greater apnea potency; 1.3‑fold greater respiratory suppression at equal dose; 4‑fold slower onset to peak depression; 3‑fold prolonged recovery.
Conditions	Decerebrate, unanesthetized rabbit model; phrenic nerve activity recording with controlled pO₂/pCO₂ (Lozano et al., 2023)

Why This Matters

This is the only direct head‑to‑head in vivo respiratory safety comparison available for a nitazene metabolite against a clinical reference opioid; it provides a quantitative rationale for prioritizing N‑desethylisotonitazene in respiratory depression modeling and naloxone efficacy studies.

• [1] Lozano I, Patel RB, Borges KS, et al. Mu-opioid receptor selective superagonists produce prolonged respiratory depression. iScience. 2023;26(7):107121. doi:10.1016/j.isci.2023.107121 View Source

MOR Selectivity vs. Metonitazene

Using Gi/o‑mediated cAMP inhibition assays at all three opioid receptors (MOR, KOR, DOR), N‑desethylisotonitazene was found to be >3,000‑fold more potent at MOR than at KOR or DOR. In contrast, metonitazene—another prevalent nitazene—exhibited only 775‑fold MOR selectivity over KOR, indicating substantially greater off‑target KOR engagement [1].

Receptor Selectivity

Head-to-head

>3,000-fold MOR over KOR

Reduced off-target KOR engagement potential

cAMP inhibition, HEK293 cells

Evidence Dimension	MOR selectivity ratio (fold‑potency over KOR)
Target Compound Data	>3,000-fold more potent at MOR than KOR
Comparator Or Baseline	Metonitazene: 775-fold more potent at MOR than KOR
Quantified Difference	At least 3.9‑fold greater MOR‑over‑KOR selectivity for N‑desethylisotonitazene
Conditions	GloSensor and BRET cAMP inhibition assays in HEK293 cells expressing human MOR, KOR, or DOR (Lozano et al., 2023)

Why This Matters

Higher MOR selectivity reduces the potential for KOR‑mediated dysphoria and confounding effects in in vivo behavioral experiments, making N‑desethylisotonitazene a cleaner pharmacological tool for probing MOR‑specific signaling relative to metonitazene.

• [1] Lozano I, Patel RB, Borges KS, et al. Mu-opioid receptor selective superagonists produce prolonged respiratory depression. iScience. 2023;26(7):107121. doi:10.1016/j.isci.2023.107121 View Source

Forensic Detection Prevalence vs. Other N-Desethyl Nitazenes

In a forensic case series of 85 nitazene‑related fatalities across North America and the United Kingdom, N‑desethylisotonitazene was detected in multiple cases at low‑to‑sub‑ng/mL blood concentrations. Its detection prevalence and the fact that it has emerged as a standalone drug of abuse (not merely a metabolite found alongside isotonitazene) distinguish it from other N‑desethyl metabolites such as N‑desethyl etonitazene. Quantitatively confirmed blood concentrations ranged from <0.2 to 5.1 ng/mL, values that reflect an extremely high in vivo potency [1][2].

Forensic Prevalence

Class-level

Detected as standalone drug

Requires panel inclusion per class-level inference

Postmortem blood, LC-MS detection

Evidence Dimension	Forensic prevalence and blood concentration range in fatalities
Target Compound Data	Detected as a standalone drug; blood concentrations confirmed at <0.2, 0.82, 5.0, and 5.1 ng/mL in four quantitative cases.
Comparator Or Baseline	General class of N-desethyl nitazenes (e.g., N-desethyl etonitazene): typically found only as metabolites rather than standalone entities.
Quantified Difference	N-desethylisotonitazene is unique among N-desethyl metabolites in its dual identity as both a metabolite and a primary drug of abuse with quantitative forensic confirmation.
Conditions	LC-QTOF-MS and LC-QQQ-MS analysis of postmortem blood samples (Debord et al., 2023; Vandeputte et al., 2024)

Why This Matters

The emergence of N‑desethylisotonitazene as a standalone agent necessitates its inclusion in forensic screening panels and reference standard libraries, unlike most N‑desethyl metabolites that are only relevant as confirmatory markers for parent compound exposure.

• [1] Debord J, Walton SE, Papsun DM, et al. Emergence of the Novel Opioid N-Desethyl Isotonitazene in the Recreational Drug Supply. Presented at: Society of Forensic Toxicologists Annual Meeting; November 2, 2023. View Source
• [2] Vandeputte MM, Krotulski AJ, Papsun DM, et al. In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole ‘nitazene’ opioids. Arch Toxicol. 2024;98(9):2999-3018. doi:10.1007/s00204-024-03774-7 View Source

N-Desethylisotonitazene: Application Scenarios

Forensic Toxicology Reference Standard

N-Desethylisotonitazene is required as a certified reference material to develop and validate LC-QQQ-MS and LC-QTOF-MS methods for the detection of nitazene analogs in biological matrices. Given its confirmed presence in postmortem blood at concentrations as low as <0.2 ng/mL, method sensitivity must reach sub-ng/mL limits of quantitation [1]. Its dual role as a metabolite of isotonitazene and a standalone drug of abuse makes it indispensable for comprehensive forensic panels.

MOR Superagonism & Biased Signaling Probe

N-Desethylisotonitazene, alongside isotonitazene, is one of only two nitazenes confirmed to exhibit superagonist activity at all tested MOR signaling pathways, with a bias factor of 4.66 toward G-protein signaling [2]. This makes it a high-priority tool compound for investigating the structural determinants of superagonism and the relationship between signaling bias and respiratory depression, areas where fentanyl and DAMGO are mechanistically insufficient comparators.

Respiratory Depression & Overdose Reversal Modeling

The compound's 2.6-fold greater apnea-inducing potency and 4-fold slower onset to peak respiratory depression compared to fentanyl in a rabbit model provide a validated experimental system for testing naloxone dosing regimens, continuous infusion protocols, and novel rescue agents against prolonged opioid-induced respiratory depression [2]. N-Desethylisotonitazene yields more sustained respiratory depression than fentanyl, enabling longer observation windows in efficacy studies.

Nitazene Metabolism & Pharmacokinetics Studies

As the primary N-dealkylated metabolite of isotonitazene with a 7.2-fold higher MOR binding affinity than its parent in rat brain tissue, N-desethylisotonitazene is essential for in vitro hepatocyte incubation studies, human liver microsome assays, and pharmacokinetic modeling that seek to characterize the metabolic activation of nitazene prodrugs [3]. Its detection as a metabolite in plasma below the limit of quantitation but above the limit of detection (0.1–0.5 ng/mL) emphasizes the need for high-sensitivity analytical standards.

Application

Selection Property

Validation Focus

Forensic Toxicology Reference Standard

Certified reference standard purity

Method sensitivity in biological matrices

MOR Superagonism & Biased Signaling Probe

Superagonist profile and signaling bias

Structural determinants of respiratory depression

Respiratory Depression & Overdose Reversal Modeling

In vivo apneic potency and kinetics

Naloxone dosing regimen efficacy

Nitazene Metabolism & Pharmacokinetics Studies

High-affinity metabolite standard

Metabolic activation and PK modeling

• [1] Debord J, Walton SE, Papsun DM, et al. Emergence of the Novel Opioid N-Desethyl Isotonitazene in the Recreational Drug Supply. Presented at: Society of Forensic Toxicologists Annual Meeting; November 2, 2023. View Source
• [2] Lozano I, Patel RB, Borges KS, et al. Mu-opioid receptor selective superagonists produce prolonged respiratory depression. iScience. 2023;26(7):107121. doi:10.1016/j.isci.2023.107121 View Source
• [3] Walton SE, Krotulski AJ, Glatfelter GC, et al. Plasma pharmacokinetics and pharmacodynamic effects on the 2-benzylbenzimidazole synthetic opioid, isotonitazene, in male rats. Psychopharmacology (Berl). 2022. doi:10.1007/s00213-022-06285-4 View Source